4-(Octadecylamino)-4-oxoisocrotonic acid
Description
4-(Octadecylamino)-4-oxoisocrotonic acid (CAS: 3077-27-8), also known as N-Octadecylmaleamic acid, is a hydrophobic organic compound with the molecular formula C22H41NO3 and a molecular weight of 367.57 g/mol . It features an 18-carbon alkyl chain (octadecyl) attached to a maleamic acid backbone.
Properties
CAS No. |
3077-27-8 |
|---|---|
Molecular Formula |
C22H41NO3 |
Molecular Weight |
367.6 g/mol |
IUPAC Name |
(Z)-4-(octadecylamino)-4-oxobut-2-enoic acid |
InChI |
InChI=1S/C22H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21(24)18-19-22(25)26/h18-19H,2-17,20H2,1H3,(H,23,24)(H,25,26)/b19-18- |
InChI Key |
NWODYZCQADERLP-HNENSFHCSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCNC(=O)/C=C\C(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCNC(=O)C=CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Alkyl Chain Length Variants: 4-(Dodecylamino)-4-oxoisocrotonic Acid
4-(Dodecylamino)-4-oxoisocrotonic acid (CAS: 52492-69-0) shares the same maleamic acid core but has a shorter 12-carbon alkyl chain (dodecyl). Key differences include:
- Molecular formula: C16H29NO3
- Molecular weight : 283.41 g/mol
- LogP : 4.055 (indicating lower hydrophobicity than the octadecyl variant)
- Boiling point : 463.4°C at 760 mmHg .
This compound may serve as a intermediate in surfactant synthesis or lipid membrane studies.
Sulfonated Derivatives: Disodium Stearylsulfosuccinate and Related Salts
Disodium stearylsulfosuccinate (CAS: 65277-59-0) and disodium 4-(octadecylamino)-4-oxo-2-sulphonatobutyrate (CAS: 14481-60-8) are anionic surfactants with sulfonate groups and octadecyl chains . Key comparisons:
| Property | 4-(Octadecylamino)-4-oxoisocrotonic Acid | Disodium Stearylsulfosuccinate |
|---|---|---|
| Functional Groups | Maleamic acid | Sulfosuccinate + sulfonate |
| Solubility | 5.9 mg/L (water) | High (ionic nature) |
| Application | Not explicitly stated | Surfactant in cosmetics |
The sulfonate groups in these derivatives enhance water solubility and ionic interactions, making them effective surfactants. In contrast, the non-sulfonated maleamic acid lacks this functionality, limiting its use in aqueous systems.
Parent Acid: 4-Oxoisocrotonic Acid
The parent compound, 4-oxoisocrotonic acid (CAS: 1575-59-3), lacks the octadecylamino group. Key differences:
- Molecular formula : C4H4O3
- Molecular weight : 100.08 g/mol
- Regulatory status : Listed in EINECS and EC Inventory .
The absence of the alkyl chain results in higher reactivity and water solubility, but reduced lipid compatibility. It is primarily used as a chemical intermediate rather than in surface-active applications.
Bioconjugates and Complexes: Gd-DTPA-BSA
In fluorinated paramagnetic complexes like Gd-DTPA-BSA, the 2-(octadecylamino)-2-oxoethyl group serves as a lipid anchor for biomedical imaging . While structurally distinct from 4-(octadecylamino)-4-oxoisocrotonic acid, this highlights the utility of octadecylamino groups in enhancing lipid membrane interactions for targeted drug delivery or contrast agents.
Research Findings and Implications
- Alkyl Chain Impact : Longer chains (e.g., octadecyl vs. dodecyl) increase hydrophobicity and reduce water solubility, favoring lipid-based applications .
- Functional Group Modifications: Sulfonate groups in disodium salts drastically enhance solubility and surfactant efficacy compared to non-ionic analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
